Cas no 355390-11-3 (methyl 3-amino-6-chloro-2-methylbenzoate)

• Product Name: methyl 3-amino-6-chloro-2-methylbenzoate
• CAS No: 355390-11-3
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• CID: 4646086
• Update Time: 2025-06-18

methyl 3-amino-6-chloro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-6-chloro-2-methylbenzoate

• Inchi： 1S/C9H10ClNO2/c1-5-7(11)4-3-6(10)8(5)9(12)13-2/h3-4H,11H2,1-2H3
• InChI Key： QUTYPRMUAAUEGF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(Cl)C=CC(N)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-amino-6-chloro-2-methylbenzoate

Professional Introduction to Methyl 3-amino-6-chloro-2-methylbenzoate (CAS No. 355390-11-3)

Methyl 3-amino-6-chloro-2-methylbenzoate (CAS No. 355390-11-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications. Its molecular structure, incorporating both amino and chloro substituents, makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The significance of methyl 3-amino-6-chloro-2-methylbenzoate lies in its utility as a building block for pharmacophores. In recent years, there has been a growing interest in designing molecules that can interact with biological targets in novel ways, often leading to the discovery of drugs with improved efficacy and reduced side effects. The presence of both an amino group and a chloro group in the molecule allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications.

Recent studies have highlighted the role of benzoate derivatives in drug development. Specifically, compounds containing amino and chloro substituents have shown promise in inhibiting various enzymes and receptors involved in metabolic pathways. For instance, research has demonstrated that derivatives of benzoic acid can modulate pathways associated with inflammation and cancer. The compound methyl 3-amino-6-chloro-2-methylbenzoate is being explored as a potential precursor in the synthesis of molecules that target these pathways.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of drug discovery. The structural motif present in methyl 3-amino-6-chloro-2-methylbenzoate aligns well with this trend, as heterocycles are known to exhibit a wide range of biological activities. The benzoate core is particularly interesting because it can be easily functionalized to introduce additional pharmacological properties. This flexibility makes it an attractive scaffold for designing new drugs.

The chemical properties of methyl 3-amino-6-chloro-2-methylbenzoate also make it a valuable reagent in organic synthesis. Its ability to participate in various reactions, such as nucleophilic substitution and condensation reactions, allows for the creation of more complex structures. These reactions are fundamental to the construction of large molecular libraries used in high-throughput screening programs aimed at identifying new drug candidates.

One area where this compound has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The structural features of methyl 3-amino-6-chloro-2-methylbenzoate make it a potential candidate for such applications.

The synthesis of methyl 3-amino-6-chloro-2-methylbenzoate involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently than ever before. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework.

In addition to its pharmaceutical applications, methyl 3-amino-6-chloro-2-methylbenzoate has potential uses in materials science and agrochemicals. Its unique chemical properties make it a candidate for developing new types of polymers or specialty chemicals that exhibit desirable physical or biological characteristics. For example, derivatives of benzoic acid have been explored as UV stabilizers or flame retardants.

The future prospects for methyl 3-amino-6-chloro-2-methylbenzoate are bright, given its versatility and potential applications across multiple fields. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an increasingly important role in drug discovery and development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential.

In conclusion, methyl 3-amino-6-chloro-2-methylbenzoate (CAS No. 355390-11-3) is a multifaceted compound with significant implications for pharmaceutical research and industrial applications. Its unique structural features and reactivity make it a valuable tool for synthesizing novel therapeutic agents and exploring new chemical spaces. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicine and materials science.